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Compound of Interest

Compound Name: Norethylmorphine

CAS No.: 72165-34-5

Cat. No.: B1237711

Get Quote

The disposal of norethylmorphine, an opioid compound and a controlled substance, requires

strict adherence to federal and institutional regulations to ensure safety, prevent environmental

contamination, and avoid diversion. Researchers, scientists, and drug development

professionals must follow specific procedures for the proper disposal of this substance. The

primary regulatory bodies overseeing the disposal of controlled substances in the United States

are the Drug Enforcement Administration (DEA) and the Environmental Protection Agency

(EPA).[1]

Regulatory Framework
The DEA regulates the handling and disposal of controlled substances to prevent abuse and

diversion.[2] The EPA, under the Resource Conservation and Recovery Act (RCRA), governs

the disposal of hazardous pharmaceutical waste to protect human health and the environment.

[1] Many states have their own regulations that may be more stringent than federal laws.[1] It is

crucial for laboratory personnel to be familiar with their institution's specific policies, which are

typically managed by the Environmental Health & Safety (EHS) department.[3][4][5]
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Non-Retrievable Standard: The ultimate goal of controlled substance disposal is to render

the substance "non-retrievable," meaning it cannot be transformed to a physical or chemical

state or form which would allow it to be used.[6]

Segregation: Norethylmorphine waste must be segregated from other chemical and

biological waste streams.[3]

Record Keeping: Meticulous records of the disposal of norethylmorphine must be

maintained, often using DEA Form 41, to document the destruction of the substance.[2][7]

Designated Waste Containers: Use approved pharmaceutical waste containers. These are

often color-coded, with black containers for RCRA hazardous pharmaceutical waste and blue

or white for non-RCRA pharmaceutical waste.[8]

Step-by-Step Disposal Procedure for
Norethylmorphine
The following procedure outlines the general steps for the proper disposal of

norethylmorphine from a laboratory setting. Always consult your institution's EHS department

for specific protocols.[3][4]

Identify and Quantify Waste:

Accurately identify all norethylmorphine waste, including expired or unwanted pure

substance, contaminated materials (e.g., gloves, bench paper), and residual amounts in

containers.

Quantify the amount of norethylmorphine to be disposed of and record this information in

your controlled substance logbook.

Segregate and Label Waste:

Segregate norethylmorphine waste into appropriate, clearly labeled, leak-proof

containers.

The label should include "Hazardous Waste," the name of the substance

(Norethylmorphine), and the concentration.
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Contact Environmental Health & Safety (EHS):

Do not dispose of norethylmorphine down the drain or in the regular trash.[9][5][10]

Contact your institution's EHS department to schedule a pickup for hazardous waste.[4][5]

They will provide guidance on specific packaging and labeling requirements.

Transfer to a Reverse Distributor:

For expired, unwanted, or damaged controlled substances with recoverable contents, the

standard procedure is to transfer them to a DEA-registered reverse distributor for

destruction.[3][7] Your EHS department will typically facilitate this process.[3]

Documentation and Witnessing:

Complete all necessary documentation, such as a hazardous waste manifest and a usage

log for the controlled substance.[8]

The destruction of controlled substances often requires a witness.[2] Follow your

institution's protocol regarding witnessed disposal.

For any spillage or breakage of a recoverable amount of norethylmorphine, it must be

disposed of according to DEA requirements. If the substance is not recoverable, the

incident must be documented and witnessed in the inventory records.[7]

Final Disposal Method:

The most common and recommended method for the final destruction of opioid

compounds is incineration by a licensed facility.[9][11] This ensures the substance is

rendered non-retrievable.

Quantitative Data Summary
While specific quantitative limits for norethylmorphine disposal are not readily available and

are often site-specific, the following table summarizes key regulatory and procedural data

points.
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Parameter Guideline/Regulation Source

DEA Schedules for Controlled

Substances

Schedule I-V, with Schedule I

having the highest potential for

abuse.

[2]

Record Retention Period

Records of transfer and

disposal must be maintained

for at least 2 years.

[7]

RCRA Hazardous Waste

Codes

Specific pharmaceuticals are

assigned "P" or "U" codes. The

applicability to

norethylmorphine should be

determined by EHS.

Witness Requirement for

Destruction

Often requires two authorized

personnel.
[2][3]

Experimental Protocols
The proper disposal of norethylmorphine is a regulatory and safety procedure rather than an

experimental one. The "protocol" is the step-by-step disposal guide provided above. Adherence

to these steps is mandatory for laboratory safety and compliance.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

norethylmorphine in a research setting.
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Researcher's Responsibilities

EHS & Reverse Distributor Process

Norethylmorphine Waste Generated

Classify Waste
(Pure compound, contaminated material, residual)

Segregate and Label Waste Container

Record in Controlled Substance Log

Contact Institutional EHS for Pickup

EHS Collects Waste

EHS Approval

Transfer to DEA-Registered
Reverse Distributor

Complete DEA Form 41

Incineration at Licensed Facility

Disposal Confirmed & Documented

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of norethylmorphine waste in a laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1237711/docs?utm_src=pdf-body-img#proper-disposal-of-norethylmorphine-in-a-laboratory-setting
https://www.benchchem.com/product/b1237711/docs?utm_src=pdf-body#proper-disposal-of-norethylmorphine-in-a-laboratory-setting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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